Cas no 20901-65-9 (3-bromo-4-(methylsulfanyl)aniline)
20901-65-9 structure
Product Name:3-bromo-4-(methylsulfanyl)aniline
CAS No:20901-65-9
MF:C7H8BrNS
MW:218.114119529724
MDL:MFCD16085632
CID:1016100
PubChem ID:61712476
Update Time:2025-09-28
3-bromo-4-(methylsulfanyl)aniline Chemical and Physical Properties
Names and Identifiers
-
- 3-bromo-4-(methylthio)benzenamine
- 4-amino-2-bromophenyl methyl sulphide
- Benzenamine, 3-bromo-4-(methylthio)-
- 3-bromo-4-methylsulfanylaniline
- 3-bromo-4-(methylsulfanyl)aniline
- MFCD16085632
- CS-0245990
- 20901-65-9
- EN300-314759
- SY218647
- D87910
- AKOS010981341
- 3-Bromo-4-(methylthio)aniline
- DB-217961
- Z852342876
-
- MDL： MFCD16085632
- Inchi： 1S/C7H8BrNS/c1-10-7-3-2-5(9)4-6(7)8/h2-4H,9H2,1H3
- InChI Key： FBYKGRIMIDNBJS-UHFFFAOYSA-N
- SMILES： BrC1C=C(C=CC=1SC)N
Computed Properties
- Exact Mass: 216.95614
- Monoisotopic Mass: 216.95608g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 110
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 51.3Ų
Experimental Properties
- PSA: 26.02
3-bromo-4-(methylsulfanyl)aniline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B814900-25mg |
3-bromo-4-(methylsulfanyl)aniline |
20901-65-9 | 25mg |
$ 70.00 | 2022-06-06 | ||
| TRC | B814900-50mg |
3-bromo-4-(methylsulfanyl)aniline |
20901-65-9 | 50mg |
$ 95.00 | 2022-06-06 | ||
| TRC | B814900-250mg |
3-bromo-4-(methylsulfanyl)aniline |
20901-65-9 | 250mg |
$ 340.00 | 2022-06-06 | ||
| eNovation Chemicals LLC | D777836-5g |
3-Bromo-4-(methylthio)aniline |
20901-65-9 | 95% | 5g |
$1030 | 2025-02-20 | |
| A2B Chem LLC | AB19052-50mg |
3-bromo-4-(methylsulfanyl)aniline |
20901-65-9 | 95% | 50mg |
$159.00 | 2024-04-20 | |
| A2B Chem LLC | AB19052-100mg |
3-bromo-4-(methylsulfanyl)aniline |
20901-65-9 | 95% | 100mg |
$219.00 | 2024-04-20 | |
| A2B Chem LLC | AB19052-250mg |
3-bromo-4-(methylsulfanyl)aniline |
20901-65-9 | 95% | 250mg |
$298.00 | 2024-04-20 | |
| A2B Chem LLC | AB19052-500mg |
3-bromo-4-(methylsulfanyl)aniline |
20901-65-9 | 95% | 500mg |
$448.00 | 2024-04-20 | |
| A2B Chem LLC | AB19052-1g |
3-bromo-4-(methylsulfanyl)aniline |
20901-65-9 | 95% | 1g |
$564.00 | 2024-04-20 | |
| A2B Chem LLC | AB19052-2.5g |
3-bromo-4-(methylsulfanyl)aniline |
20901-65-9 | 95% | 2.5g |
$1102.00 | 2024-04-20 |
3-bromo-4-(methylsulfanyl)aniline Related Literature
-
Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
-
Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
-
J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
-
Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
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